Cas no 34885-96-6 (2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester)
34885-96-6 structure
Product Name:2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
CAS No:34885-96-6
MF:C13H12O3
MW:216.232583999634
CID:1466684
Update Time:2024-08-23
2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
-
- Inchi: 1S/C13H12O3/c1-15-13(14)12-8-7-11(16-12)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
- InChI Key: DRCHEKVZFGOCNZ-UHFFFAOYSA-N
- SMILES: O1C(CC2=CC=CC=C2)=CC=C1C(OC)=O
Computed Properties
- Exact Mass: 216.07866
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- Boiling Point: 157-160 °C
- PSA: 39.44
2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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